Sucrose cocoate
Description
Sucrose cocoate is a coconut-derived ingredient that works as a cleansing agent, foam booster, and texture enhancer . It is made by combining sugar esters from coconut acid (fatty acids from coconut oil) to create a mild surfactant that also serves as an emulsifier and skin-softening emollient . Although it is usually derived from coconut, synthetic forms also exist .
Synthesis Analysis
Sucrose cocoate is produced from sucrose and the methyl and ethyl esters of coconut-derived fatty acids in the presence of a solvent . It is a conditioning surfactant that has emollient-like properties that help create more moisturising cleansers .Chemical Reactions Analysis
Sucrose cocoate is stable but can be easily oxidized. Under strong acid or strong alkali conditions, it can be easily hydrolyzed .Physical And Chemical Properties Analysis
Sucrose cocoate appears as a solid. It is slightly soluble in water, or soluble in water, or insoluble in water. It is stable but can be easily oxidized. Under strong acid or strong alkali conditions, it can be easily hydrolyzed .Mechanism of Action
Future Directions
Sucrose cocoate is a unique natural surfactant that has more in common with conditioning emulsifiers like BTMS, than traditional cleansing surfactants. When added to cleansing formulas it conditions hair and skin, creating milder products that don’t feel overly drying . It is recommended to use it at a level of 2-4% in cleansing formulas, and 3–5% in emulsions (creams, lotions) .
properties
| { "Design of the Synthesis Pathway": "Sucrose cocoate can be synthesized by esterification of sucrose with fatty acids derived from coconut oil.", "Starting Materials": [ "Sucrose", "Coconut oil", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Sucrose is dissolved in a solvent (e.g. methanol) to form a solution.", "Coconut oil is heated to a temperature above its melting point to form a liquid.", "The fatty acids in the coconut oil are separated from the glycerol backbone by hydrolysis using a catalyst (e.g. sulfuric acid).", "The fatty acids are then added to the sucrose solution and the mixture is heated to a temperature of around 120-140°C.", "The reaction mixture is stirred for several hours until the esterification reaction is complete.", "The resulting sucrose cocoate is then purified by washing with water and filtering to remove any impurities." ] } | |
CAS RN |
91031-88-8 |
Product Name |
Sucrose cocoate |
Molecular Formula |
C24H44O12 |
Origin of Product |
United States |
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